![molecular formula C19H25N3O2S2 B285482 2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide](/img/structure/B285482.png)
2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide
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Overview
Description
2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide, also known as TAK-659, is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of selective inhibitors of BTK (Bruton's tyrosine kinase) and is currently being studied for its potential in treating various diseases.
Mechanism of Action
2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide selectively binds to BTK and inhibits its activity, thereby blocking the downstream signaling pathways that promote the survival and proliferation of B-cells. This ultimately leads to the death of the malignant B-cells and the suppression of the immune response in autoimmune and inflammatory disorders.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in B-cells, inhibit the production of cytokines (inflammatory molecules), and reduce the activation of immune cells. It has also been found to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide in lab experiments include its selectivity for BTK, its favorable pharmacokinetic profile, and its potential for treating various diseases. However, its limitations include the need for further studies to determine its safety and efficacy in humans, as well as the potential for off-target effects.
Future Directions
There are several potential future directions for the research and development of 2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide. These include:
1. Investigating its potential in combination therapy with other drugs for the treatment of B-cell malignancies and autoimmune diseases.
2. Studying its effects on other immune cells and signaling pathways.
3. Developing more potent and selective BTK inhibitors based on the structure of this compound.
4. Conducting clinical trials to determine its safety and efficacy in humans.
In conclusion, this compound is a promising chemical compound that has shown potential in the treatment of various diseases. Its selective inhibition of BTK makes it a potential therapeutic target for diseases that involve aberrant B-cell signaling. Further research is needed to determine its safety and efficacy in humans and to explore its potential in combination therapy with other drugs.
Synthesis Methods
The synthesis of 2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide involves a multi-step process that starts with the reaction of 4-tert-butyl-2-bromoacetic acid with thioamide to form 4-tert-butyl-1,3-thiazole-2-carboxylic acid. This is followed by the reaction of the acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-(4-morpholinyl)aniline to form the final product, this compound.
Scientific Research Applications
2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-[2-(4-morpholinyl)phenyl]acetamide has shown promising results in the treatment of various diseases, including B-cell malignancies, autoimmune diseases, and inflammatory disorders. It has been found to selectively inhibit BTK, which plays a crucial role in the development and survival of B-cells. This makes it a potential therapeutic target for diseases that involve aberrant B-cell signaling.
Properties
Molecular Formula |
C19H25N3O2S2 |
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Molecular Weight |
391.6 g/mol |
IUPAC Name |
2-[(4-tert-butyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-morpholin-4-ylphenyl)acetamide |
InChI |
InChI=1S/C19H25N3O2S2/c1-19(2,3)16-12-25-18(21-16)26-13-17(23)20-14-6-4-5-7-15(14)22-8-10-24-11-9-22/h4-7,12H,8-11,13H2,1-3H3,(H,20,23) |
InChI Key |
BGFOWZXZONVQOD-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CSC(=N1)SCC(=O)NC2=CC=CC=C2N3CCOCC3 |
Canonical SMILES |
CC(C)(C)C1=CSC(=N1)SCC(=O)NC2=CC=CC=C2N3CCOCC3 |
Origin of Product |
United States |
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